Cas no 1690166-85-8 ((2R)-2-(2-acetamidoacetamido)pentanoic acid)

• Product Name: (2R)-2-(2-acetamidoacetamido)pentanoic acid
• CAS No: 1690166-85-8
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 5606684
• PubChem ID: 107562837
• Update Time: 2025-05-23

(2R)-2-(2-acetamidoacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1690166-85-8
• EN300-9767049
• (2R)-2-(2-acetamidoacetamido)pentanoic acid

• Inchi： 1S/C9H16N2O4/c1-3-4-7(9(14)15)11-8(13)5-10-6(2)12/h7H,3-5H2,1-2H3,(H,10,12)(H,11,13)(H,14,15)/t7-/m1/s1
• InChI Key： NVRXXQLEGSBRRX-SSDOTTSWSA-N
• SMILES： OC([C@@H](CCC)NC(CNC(C)=O)=O)=O

Computed Properties

• Exact Mass: 216.11100700g/mol
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.5Ų

Additional information on (2R)-2-(2-acetamidoacetamido)pentanoic acid

Comprehensive Overview of (2R)-2-(2-acetamidoacetamido)pentanoic acid (CAS No. 1690166-85-8)

(2R)-2-(2-acetamidoacetamido)pentanoic acid (CAS No. 1690166-85-8) is a specialized chiral compound widely recognized in pharmaceutical research and peptide synthesis. Its unique structure, featuring an acetamidoacetamido side chain and a pentanoic acid backbone, makes it a valuable intermediate for drug development, particularly in targeting metabolic disorders and neurodegenerative diseases. The compound's R-configuration ensures high stereoselectivity, a critical factor in modern asymmetric synthesis.

Recent trends in biotechnology and precision medicine have driven significant interest in chiral building blocks like (2R)-2-(2-acetamidoacetamido)pentanoic acid. Researchers frequently explore its applications in peptide-based therapeutics, where its compatibility with solid-phase peptide synthesis (SPPS) enhances yield and purity. Additionally, its role in modulating enzyme activity has been investigated in studies related to diabetes and Alzheimer's disease, aligning with current healthcare priorities.

The compound's physicochemical properties, including solubility in polar solvents like DMSO and water, further expand its utility in high-throughput screening assays. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, a topic frequently queried in scientific forums. Its stability under physiological pH conditions also makes it suitable for in vivo studies, a key consideration for preclinical research.

From an industrial perspective, scalability and cost-effectiveness are critical. (2R)-2-(2-acetamidoacetamido)pentanoic acid is synthesized via enantioselective catalysis, a process optimized to minimize waste and energy consumption—addressing the growing demand for green chemistry solutions. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, (2R)-2-(2-acetamidoacetamido)pentanoic acid (CAS No. 1690166-85-8) represents a convergence of innovation in chiral synthesis, drug discovery, and sustainable manufacturing. Its multifaceted applications and relevance to cutting-edge research ensure its prominence in both academic and industrial settings.